3-(1-amino-3-methylbutan-2-yl)benzoic acid hydrochloride
Description
3-(1-amino-3-methylbutan-2-yl)benzoic acid hydrochloride is a chemical compound with the molecular weight of 243.73 . It is a powder at room temperature . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H17NO2.ClH/c1-8(2)11(7-13)9-4-3-5-10(6-9)12(14)15;/h3-6,8,11H,7,13H2,1-2H3,(H,14,15);1H . This code represents the molecular structure of the compound, indicating that it contains 12 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 chloride atom . Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 243.73 .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin (or hair): Taking off immediately all contaminated clothing and washing before reuse .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-amino-3-methylbutan-2-yl)benzoic acid hydrochloride involves the reaction of 3-methyl-2-butanone with nitrous acid to form 3-methyl-2-butanone oxime, which is then reduced with sodium borohydride to form 3-amino-2-methylbutan-1-ol. This intermediate is then reacted with phthalic anhydride to form 3-(1-amino-3-methylbutan-2-yl)phthalic acid, which is then hydrolyzed with hydrochloric acid to form 3-(1-amino-3-methylbutan-2-yl)benzoic acid hydrochloride.", "Starting Materials": [ "3-methyl-2-butanone", "nitrous acid", "sodium borohydride", "phthalic anhydride", "hydrochloric acid" ], "Reaction": [ "3-methyl-2-butanone + nitrous acid → 3-methyl-2-butanone oxime", "3-methyl-2-butanone oxime + sodium borohydride → 3-amino-2-methylbutan-1-ol", "3-amino-2-methylbutan-1-ol + phthalic anhydride → 3-(1-amino-3-methylbutan-2-yl)phthalic acid", "3-(1-amino-3-methylbutan-2-yl)phthalic acid + hydrochloric acid → 3-(1-amino-3-methylbutan-2-yl)benzoic acid hydrochloride" ] } | |
CAS No. |
2613384-92-0 |
Molecular Formula |
C12H18ClNO2 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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